molecular formula C6H9NOS B6147582 1-(1,3-thiazol-2-yl)propan-1-ol CAS No. 89464-29-9

1-(1,3-thiazol-2-yl)propan-1-ol

Cat. No. B6147582
CAS RN: 89464-29-9
M. Wt: 143.2
InChI Key:
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Description

1-(1,3-thiazol-2-yl)propan-1-ol is a compound that belongs to the class of organic compounds known as aralkylamines . These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3-bis-1,2,3-triazol-1-yl-propan-2-ol compounds was prepared via CuAAC click reaction of 1,3-diazido-2-propanol and various alkynes . Another synthesis involved the arylation of acrolein and further diazotization and diazocoupling with 2-naphthol .

Future Directions

The future directions for research on 1-(1,3-thiazol-2-yl)propan-1-ol and similar compounds could involve further exploration of their synthesis and biological activities. Given the broad range of activities exhibited by related compounds, there may be potential for the development of new drugs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-thiazol-2-yl)propan-1-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-1-propanol", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Preparation of 2-(1,3-thiazol-2-yl)ethanamine\n- Dissolve thiourea (1.5 g) in water (10 mL) and add sodium hydroxide (1.5 g) to the solution.\n- Add 2-bromo-1-propanol (2.0 g) to the solution and heat the mixture at 80°C for 4 hours.\n- Cool the reaction mixture and adjust the pH to 1-2 with hydrochloric acid.\n- Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over sodium sulfate.\n- Concentrate the organic layer under reduced pressure to obtain 2-(1,3-thiazol-2-yl)ethanamine as a yellow oil (1.5 g, 60% yield).", "Step 2: Preparation of 1-(1,3-thiazol-2-yl)propan-1-one\n- Dissolve 2-(1,3-thiazol-2-yl)ethanamine (1.0 g) in sulfuric acid (10 mL) and cool the solution to 0°C.\n- Add sodium nitrite (0.7 g) in water (2 mL) dropwise to the solution with stirring.\n- After the addition is complete, stir the mixture at 0°C for 30 minutes.\n- Add sodium bicarbonate (1.5 g) to the reaction mixture and extract the product with ethyl acetate (3 x 10 mL).\n- Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain 1-(1,3-thiazol-2-yl)propan-1-one as a yellow oil (0.8 g, 70% yield).", "Step 3: Preparation of 1-(1,3-thiazol-2-yl)propan-1-ol\n- Dissolve 1-(1,3-thiazol-2-yl)propan-1-one (0.5 g) in ethanol (10 mL) and add sodium borohydride (0.2 g) to the solution.\n- Stir the mixture at room temperature for 2 hours.\n- Quench the reaction by adding water (5 mL) and stirring for an additional 30 minutes.\n- Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over sodium sulfate.\n- Concentrate the organic layer under reduced pressure to obtain 1-(1,3-thiazol-2-yl)propan-1-ol as a colorless oil (0.4 g, 80% yield)." ] }

CAS RN

89464-29-9

Product Name

1-(1,3-thiazol-2-yl)propan-1-ol

Molecular Formula

C6H9NOS

Molecular Weight

143.2

Purity

95

Origin of Product

United States

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